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Compound of Interest

Compound Name: Tetrabutylammonium hydroxide

Cat. No.: B049039

An In-depth Technical Guide to Tetrabutylammonium Hydroxide: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium hydroxide (TBAH), a quaternary ammonium salt, is a versatile and
potent organic-soluble base widely employed in chemical synthesis.[1] Its unique properties,
particularly its efficacy as a phase-transfer catalyst, make it an invaluable tool in numerous
applications, including alkylation, deprotonation, and elimination reactions.[1][2] This guide
provides a comprehensive overview of the chemical properties, structure, and key applications
of TBAH, tailored for professionals in research and drug development.

Core Chemical and Physical Properties

Tetrabutylammonium hydroxide is commercially available in various forms, most commonly
as an aqueous or alcoholic solution.[1] It is also available as a hydrate. The physical and
chemical properties of TBAH are summarized in the table below.
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Property Value

Molecular Formula C16H37NO[3]

Molar Mass 259.47 g/mol [1]

Melting Point 27-30 °C (lit.)[4]

Boiling Point 100 °C (for aqueous solution)[4]

Density Approximately 0.995 g/cm3[4]

Solubility Soluble in vv.ater and methanol.[4] Miscible with
many organic solvents.[5]

pH 14 (for a 20% solution in water at 20 °C)[6]

oka As a strong base, the pKa of its conjugate acid

is very high.

Chemical Structure and Reactivity

Tetrabutylammonium hydroxide consists of a central nitrogen atom covalently bonded to four
butyl groups, forming a bulky, positively charged tetrabutylammonium cation. This cation is
paired with a negatively charged hydroxide anion. The large, nonpolar alkyl groups of the
cation are responsible for its solubility in organic solvents.[7]

The primary mode of reactivity for TBAH stems from the hydroxide ion, which acts as a strong
base.[1] In organic solvents, the hydroxide ion is not solvated by water molecules, rendering it
a more potent nucleophile and base compared to inorganic hydroxides like NaOH or KOH.[2]
This enhanced reactivity is a key factor in its utility in organic synthesis.
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lonic structure of Tetrabutylammonium Hydroxide.

Preparation of Tetrabutylammonium Hydroxide

Solutions of TBAH are often prepared in situ from tetrabutylammonium halides.[4] A common
laboratory method involves the use of an ion-exchange resin.[4] This process is favored for
producing high-purity TBAH solutions.
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Preparation via lon Exchange
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Workflow for TBAH preparation via ion exchange.

Role as a Phase-Transfer Catalyst

One of the most significant applications of TBAH is as a phase-transfer catalyst (PTC).[7] In
this role, it facilitates the reaction between reactants located in different immiscible phases
(typically aqueous and organic). The tetrabutylammonium cation forms an ion pair with the
reactant in the aqueous phase (e.g., hydroxide) and transports it into the organic phase where

it can react with the organic substrate.[2]
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Mechanism of Phase-Transfer Catalysis
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Mechanism of phase-transfer catalysis using TBAH.

Experimental Protocol: Generation of
Dichlorocarbene

TBAH is an effective catalyst for the generation of dichlorocarbene from chloroform, a key
intermediate in the synthesis of dichlorocyclopropanes.[1][8] The following is a representative

protocol.

Objective: To generate dichlorocarbene from chloroform and a strong base using TBAH as a
phase-transfer catalyst for the subsequent cyclopropanation of an alkene.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b049039?utm_src=pdf-body-img
https://www.chemeurope.com/en/encyclopedia/Tetrabutylammonium_hydroxide.html
https://www.mdpi.com/1420-3049/8/8/608
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

Alkene (e.g., cyclohexene)

Chloroform (CHCIs)

Tetrabutylammonium hydroxide (TBAH) solution (e.g., 40% in water)
Dichloromethane (CH2Clz2)

Water

Anhydrous magnesium sulfate (MgSOa)

Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and addition funnel

Procedure:

Reaction Setup: In a round-bottom flask, combine the alkene, chloroform, and a catalytic
amount of TBAH in dichloromethane.

Addition of Base: With vigorous stirring, slowly add a concentrated aqueous solution of a
strong base like sodium hydroxide. The TBAH facilitates the transfer of hydroxide ions into
the organic phase.

Reaction: The hydroxide ion deprotonates the chloroform to form the trichloromethyl anion
(CCls7), which then undergoes alpha-elimination to generate dichlorocarbene (:CCl2).[8] The
highly reactive dichlorocarbene immediately reacts with the alkene present in the organic
phase to form the corresponding dichlorocyclopropane.

Workup: After the reaction is complete, quench the reaction by adding water. Separate the
organic layer, and extract the agueous layer with dichloromethane.

Purification: Combine the organic layers, wash with brine, and dry over anhydrous
magnesium sulfate. The solvent is then removed under reduced pressure, and the crude
product can be purified by distillation or chromatography.
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Safety Precautions: Tetrabutylammonium hydroxide is corrosive and can cause severe skin
burns and eye damage.[9] All manipulations should be performed in a well-ventilated fume
hood while wearing appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat. Reactions involving the generation of dichlorocarbene should be
handled with care due to the reactivity of the intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b049039?utm_src=pdf-body
https://macmillan.princeton.edu/wp-content/uploads/AM_phase-transfer-catalysis.pdf
https://www.benchchem.com/product/b049039?utm_src=pdf-custom-synthesis
https://www.chemeurope.com/en/encyclopedia/Tetrabutylammonium_hydroxide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6371870.htm
https://en.wikipedia.org/wiki/Tetrabutylammonium_hydroxide
https://pubs.acs.org/doi/10.1021/ja00730a033
https://pubmed.ncbi.nlm.nih.gov/15743085/
https://pubmed.ncbi.nlm.nih.gov/15743085/
http://orgsyn.org/Content/pdfs/procedures/cv6p0232.pdf
https://www.benchchem.com/product/b049039
https://www.mdpi.com/1420-3049/8/8/608
https://www.mdpi.com/1420-3049/8/8/608
https://macmillan.princeton.edu/wp-content/uploads/AM_phase-transfer-catalysis.pdf
https://www.benchchem.com/product/b049039#tetrabutylammonium-hydroxide-chemical-properties-and-structure
https://www.benchchem.com/product/b049039#tetrabutylammonium-hydroxide-chemical-properties-and-structure
https://www.benchchem.com/product/b049039#tetrabutylammonium-hydroxide-chemical-properties-and-structure
https://www.benchchem.com/product/b049039#tetrabutylammonium-hydroxide-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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